hydrogen phosphate;tetrakis(hydroxymethyl)phosphanium

Specification

• CAS No.: 100231-78-5
• Molecular Formula: C8H25O12P3
• Molecular Weight: 406.197
• IUPAC Name: hydrogen phosphate;tetrakis(hydroxymethyl)phosphanium
• Standard InChI: InChI=1S/2C4H12O4P.H3O4P/c2*5-1-9(2-6,3-7)4-8;1-5(2,3)4/h2*5-8H,1-4H2;(H3,1,2,3,4)/q2*+1;/p-2
• Standard InChI Key: KXXIADAVVAMKRK-UHFFFAOYSA-L
• SMILES: C(O)[P+](CO)(CO)CO.C(O)[P+](CO)(CO)CO.OP(=O)([O-])[O-]

Introduction

Chemical Identity and Fundamental Properties

Hydrogen phosphate;tetrakis(hydroxymethyl)phosphanium is formally known as tetrakis(hydroxymethyl)phosphonium phosphate(2:1), representing a salt consisting of two tetrakis(hydroxymethyl)phosphonium cations and one hydrogen phosphate anion. This chemical entity has been cataloged with specific identifiers to facilitate scientific reference and industrial tracking.

The compound has several synonyms in scientific literature and chemical databases:

• Tetrakis(hydroxymethyl)phosphonium phosphate(2:1)

• Hydrogen phosphate;tetrakis(hydroxymethyl)phosphanium

• EINECS 309-380-5

Chemical Structure and Composition

The molecular structure of hydrogen phosphate;tetrakis(hydroxymethyl)phosphanium consists of two tetrakis(hydroxymethyl)phosphonium cations paired with one hydrogen phosphate anion. Each cation features a central phosphorus atom bonded to four hydroxymethyl (-CH₂OH) groups, carrying a positive charge. The anion consists of a phosphate group with two negative charges.

The chemical composition is represented by the following fundamental properties:

Table 1: Chemical Identity Parameters

Parameter	Value
Molecular Formula	C₈H₂₅O₁₂P₃
Molecular Weight	406.197 g/mol
CAS Registry Number	100231-78-5
IUPAC Name	Hydrogen phosphate;tetrakis(hydroxymethyl)phosphanium
European Community (EC) Number	309-380-5

Chemical Descriptors and Identifiers

For computational chemistry applications and database integration, the compound has several standardized descriptors that facilitate its recognition in chemical informatics systems:

Table 2: Chemical Informatics Descriptors

Descriptor Type	Value
Standard InChI	InChI=1S/2C4H12O4P.H3O4P/c25-1-9(2-6,3-7)4-8;1-5(2,3)4/h25-8H,1-4H2;(H3,1,2,3,4)/q2*+1;/p-2
Standard InChIKey	KXXIADAVVAMKRK-UHFFFAOYSA-L
SMILES Notation	C(O)P+(CO)CO.C(O)P+(CO)CO.OP(=O)([O-])[O-]

Synthesis and Chemical Reactions

Key Reaction Characteristics

Patent literature indicates that the synthesis of tetrakis(hydroxymethyl)phosphonium compounds (THPx) generally involves carefully controlled reaction conditions. The reaction typically employs a slight excess of formaldehyde (0.3-0.5 equivalents) relative to phosphine. This excess allows for monitoring the reaction progress through pH measurements coupled with free formaldehyde content determination.

An improved synthesis process described in patent literature suggests conducting the reaction in the presence of an excess of acid relative to the amount of aldehyde until complete consumption of the aldehyde is achieved. This approach aims to reduce reaction time and improve product quality.

Transformation Reactions

The tetrakis(hydroxymethyl)phosphonium cation can undergo conversion to other derivatives when treated with bases. For instance, reaction with sodium hydroxide can lead to the formation of tris(hydroxymethyl)phosphine through the elimination of formaldehyde.

Physical and Chemical Properties

Chemical Reactivity

The reactivity profile of hydrogen phosphate;tetrakis(hydroxymethyl)phosphanium can be inferred from related compounds. Tetrakis(hydroxymethyl)phosphonium compounds generally exhibit:

• Susceptibility to alkaline hydrolysis, leading to the formation of tris(hydroxymethyl)phosphine derivatives

• Potential to act as reducing agents due to the phosphorus center

• Ability to form coordination complexes with various metals

Related compounds like tetrakis(hydroxymethyl)phosphonium sulfate (THPS) demonstrate the ability to dissolve certain mineral scales, particularly those containing iron compounds such as iron oxyhydroxides, with varying effectiveness depending on the mineral composition.

Comparative Analysis with Related Compounds

Structural Relationships

Hydrogen phosphate;tetrakis(hydroxymethyl)phosphanium belongs to the broader family of tetrakis(hydroxymethyl)phosphonium salts (THPx), which includes:

• Tetrakis(hydroxymethyl)phosphonium chloride (THPC)

• Tetrakis(hydroxymethyl)phosphonium sulfate (THPS)

These compounds share the same tetrakis(hydroxymethyl)phosphonium cation [P(CH₂OH)₄]⁺ but differ in their counteranions (chloride, sulfate, or phosphate).

Comparative Properties

While specific comparative data for hydrogen phosphate;tetrakis(hydroxymethyl)phosphanium is limited, research on related compounds provides insight into potential property differences:

Table 3: Comparative Features of Tetrakis(hydroxymethyl)phosphonium Compounds

Compound	Anion	Key Features	Primary Applications
THPC	Chloride	Highly reactive, water-soluble	Flame retardants, textile processing
THPS	Sulfate	Broad-spectrum biocide, environmentally friendly	Water treatment, iron sulfide control
Hydrogen phosphate;tetrakis(hydroxymethyl)phosphanium	Phosphate	Limited research data available	Potential applications similar to other THPx compounds

Applications and Practical Uses

Water Treatment Applications

Related compounds like THPS have demonstrated effectiveness in water treatment systems, particularly in controlling microbial growth in circulating cooling water. THPS exhibits broad-spectrum, high-efficiency antimicrobial activity with rapid killing characteristics. It also demonstrates good compatibility with common corrosion and scale inhibitors.

In industrial water systems, related THPx compounds help prevent the formation of biofilms that can reduce heat transfer efficiency and promote corrosion. By controlling microbial growth, these compounds help maintain system efficiency and prevent environmental contamination.

Environmental and Toxicological Considerations

Environmental Fate

THPS, in particular, is regarded as an environmentally friendly biocide compared to traditional alternatives, suggesting that the phosphate variant might share similar environmental characteristics.

Research Limitations and Future Perspectives

Current Knowledge Gaps

The scientific literature reveals several significant knowledge gaps regarding hydrogen phosphate;tetrakis(hydroxymethyl)phosphanium:

• Limited dedicated research compared to related compounds like THPC and THPS

• Sparse information on specific physical properties and spectroscopic characteristics

• Incomplete understanding of reactivity patterns under various conditions

• Insufficient toxicological and environmental fate data specific to this compound

Research Opportunities

These knowledge gaps present several potential research opportunities:

• Comprehensive characterization of physical and chemical properties

• Comparative efficacy studies against related tetrakis(hydroxymethyl)phosphonium salts

• Investigation of potential specialized applications leveraging the phosphate counterion

• Development of optimized synthesis pathways specific to this compound

• Detailed environmental fate and toxicological assessment studies